Cas no 30761-33-2 (Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]-)
30761-33-2 structure
Product Name:Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]-
CAS No:30761-33-2
MF:C13H11N3OS
MW:257.310940980911
CID:321673
PubChem ID:285722
Update Time:2025-04-19
Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]-
- N-[2-(4-cyano-1,3-thiazol-2-yl)ethyl]benzamide
- 2-(2-Benzamidoaethyl)-4-nitrilothiazol
- 2-(2-benzoylamino-ethyl)-thiazole-4-carbonitrile
- AC1L63O9
- AC1Q4RJU
- AR-1K3611
- NSC143138
- DTXSID80301406
- 30761-33-2
- CHEMBL2141451
- MLS002920580
- SMR001798168
- NSC-143138
-
- Inchi: 1S/C13H11N3OS/c14-8-11-9-18-12(16-11)6-7-15-13(17)10-4-2-1-3-5-10/h1-5,9H,6-7H2,(H,15,17)
- InChI Key: XWKJXJMAQXHKRT-UHFFFAOYSA-N
- SMILES: S1C=C(C#N)N=C1CCNC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 257.06243
- Monoisotopic Mass: 257.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 65.78
- LogP: 2.37818
Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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